![molecular formula C5H7ClO3 B073677 Methyl 4-chloro-4-oxobutanoate CAS No. 1490-25-1](/img/structure/B73677.png)
Methyl 4-chloro-4-oxobutanoate
Overview
Description
Methyl 4-chloro-4-oxobutanoate (MCOB) is a compound that has been studied extensively for its potential applications in various areas of science. It is a type of carboxylic acid ester, containing a methyl group attached to a 4-chloro-4-oxobutanoate moiety. This compound has been studied for its ability to act as a catalyst in organic synthesis and its potential to be used in drug development. It has also been studied for its biochemical and physiological effects and the advantages and limitations of using it in laboratory experiments.
Scientific Research Applications
Synthesis of Diaminomethylidene Derivatives : Methyl 4-chloro-3-oxobutanoate is used to synthesize diaminomethylidene derivatives of tetronic acid, which have potential applications in organic chemistry (Prezent & Dorokhov, 2012).
Molecular Docking and Vibrational Studies : Methyl 4-chloro-4-oxobutanoate derivatives are studied for their vibrational properties and molecular structure, which have implications in the development of nonlinear optical materials and pharmacological agents (Vanasundari et al., 2018).
Synthesis of Chiral Intermediates : This compound is used in the synthesis of chiral intermediates like Methyl(3S)-3-(tert-Butoxycarbonylamino)-4-oxobutanoate, which is important for producing pharmaceuticals such as sitagliptin (Zhang Xingxian, 2012).
Stereoselective Reduction by Microorganisms : Geotrichum candidum and other microorganisms are used for the stereoselective reduction of β-keto esters derived from this compound, highlighting its use in biocatalysis (Patel et al., 1992).
Biosynthesis Studies : The compound is involved in the biosynthesis of ethylene from methionine in various microorganisms, providing insight into metabolic pathways (Billington et al., 1979).
Photolysis Studies : Research on the photolysis of methyl 2-chloro-3-oxobutanoate (a similar compound) explores the chemical pathways and products formed under specific conditions, contributing to the understanding of photochemical reactions (Enev et al., 1987).
Apoptosis Induction in Cell Lines : this compound derivatives have been studied for their role in inducing apoptosis in human cell lines, which is significant for understanding cellular mechanisms and potential therapeutic applications (Tang et al., 2006).
Enzymatic Reduction in Organic Solvents : The compound is used in studies exploring enzymatic reduction in organic solvent-water systems, demonstrating its utility in biotechnological applications (Shimizu et al., 1990).
Mechanism of Action
Mode of Action
It has been used in the alkylation of other compounds, suggesting it may interact with its targets through alkylation . Alkylation involves the transfer of an alkyl group from one molecule to another, often resulting in significant changes in the target molecule’s properties and functions.
Biochemical Pathways
It has been used as a starting material in the synthesis of various compounds, suggesting it may play a role in diverse synthetic pathways .
Result of Action
It’s known to be used in the synthesis of other compounds, indicating it may have significant effects at the molecular level .
Safety and Hazards
“Methyl 4-chloro-4-oxobutanoate” is a hazardous compound that causes severe skin burns and eye damage . It is crucial to wear appropriate personal protective equipment such as gloves and goggles to prevent skin and eye contact . In case of contact, it is advised to rinse thoroughly with plenty of water and consult a physician .
Properties
IUPAC Name |
methyl 4-chloro-4-oxobutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClO3/c1-9-5(8)3-2-4(6)7/h2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRXOJMOGPYFZKC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCC(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7061728 | |
Record name | Butanoic acid, 4-chloro-4-oxo-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7061728 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1490-25-1 | |
Record name | Methyl succinyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1490-25-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Butanoic acid, 4-chloro-4-oxo-, methyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001490251 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1490-25-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10757 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Butanoic acid, 4-chloro-4-oxo-, methyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Butanoic acid, 4-chloro-4-oxo-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7061728 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 4-chloro-4-oxobutyrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.616 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How is Methyl 4-chloro-4-oxobutanoate used in the synthesis of colchicine analogs?
A1: In this study, this compound serves as a reagent for attaching a succinoyl side-chain to the core structure of the colchicine analog. This attachment is achieved through an iodine–magnesium–copper exchange reaction with the core structure, followed by reaction with this compound []. This step is crucial for constructing the desired polycyclic framework of the colchicine analog.
Q2: Are there alternative methods to incorporating the succinoyl side-chain mentioned in the study?
A2: Yes, the researchers also explored an alternative approach using a palladium-catalyzed Stille cross-coupling reaction []. This alternative method involved reacting the core structure with 2-tributylstannyl-5-methoxyfuran, followed by hydrolytic furan-opening, to introduce the succinoyl side-chain. This demonstrates the possibility of different synthetic routes for achieving the desired molecular structure.
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